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Executive Summary

7-Fluoro-6-hydroxy-indan-1-one (CAS 1260010-60-3) is a highly specialized bicyclic building
block used primarily in the development of small-molecule therapeutics.[1] Its structural core—
the 1-indanone scaffold—serves as a privileged pharmacophore in medicinal chemistry,
particularly for kinase inhibitors, TEAD autopalmitoylation inhibitors, and neuroprotective
agents. The specific substitution pattern (7-fluoro, 6-hydroxy) offers unique advantages: the
fluorine atom at the 7-position (ortho to the carbonyl) modulates metabolic stability and
electronic properties, while the 6-hydroxyl group provides a versatile handle for further
functionalization (e.g., etherification, cross-coupling) to expand Structure-Activity Relationships
(SAR).[1]

Part 1: Chemical Identity & Physicochemical
Properties|[1]

This section consolidates the core identifiers and physical constants required for analytical
verification and experimental planning.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8185080#bc-rfq
https://www.benchchem.com/product/b8185080/docs?utm_src=pdf-body#7-fluoro-6-hydroxy-indan-1-one-technical-profile-synthesis-guide-1
https://pubchem.ncbi.nlm.nih.gov/compound/6-Hydroxy-1-indanone
https://pubchem.ncbi.nlm.nih.gov/compound/6-Hydroxy-1-indanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8185080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Data

Chemical Name

7-Fluoro-6-hydroxy-2,3-dihydro-1H-inden-1-one

CAS Registry Number

1260010-60-3

Molecular Formula CoH7FO:2

Molecular Weight 166.15 g/mol

Exact Mass 166.0430

Appearance Off-white to pale beige solid

Predicted Density

1.41 +0.1 g/cm3

Predicted pKa

~7.5 (Phenolic OH)

Solubility

Soluble in DMSO, Methanol, DCM; Sparingly

soluble in water

SMILES

O=C1CCC2=C1C(F)=C(O)C=C2

Part 2: Synthetic Routes & Methodology

The synthesis of 7-fluoro-6-hydroxy-indan-1-one is non-trivial due to the specific
regiochemical requirements.[1] The most robust industrial route utilizes a Friedel-Crafts
cyclization sequence starting from a substituted benzoic acid.[1] This method ensures the
correct placement of the fluorine atom relative to the carbonyl group.[1]

Retrosynthetic Analysis

To achieve the 7-fluoro substitution, the cyclization must occur at the carbon adjacent to the
fluorine atom on the aromatic ring.[1] This is best achieved using 2-fluoro-3-methoxybenzoic
acid as the starting material.[1] The fluorine atom directs the cyclization to the desired position
while the methoxy group protects the phenol.[1]

Experimental Protocol
Step 1: One-Pot Cyclization to 7-Fluoro-6-methoxy-indan-1-one
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This step utilizes a modified Friedel-Crafts reaction involving the in-situ generation of an acid
chloride followed by reaction with ethylene gas (or an ethylene equivalent like 3-chloropropionyl
chloride).[1]

» Reagents: 2-Fluoro-3-methoxybenzoic acid (1.0 eq), Thionyl Chloride (SOCIz), Aluminum
Chloride (AICI5), Ethylene gas (or 1,2-dichloroethane solvent acting as reactant source under
specific conditions), DCM.[1]

e Procedure:

[e]

Dissolve 2-fluoro-3-methoxybenzoic acid in anhydrous DCM.

o Add SOCI:z (1.5 eq) and catalytic DMF.[1] Reflux for 2 hours to form the acid chloride.[1]
Evaporate volatiles.[1][2]

o Redissolve the residue in DCM and cool to 0°C.
o Add AICIs (2.5 eq) portion-wise (exothermic).

o Bubble Ethylene gas through the solution for 4—6 hours while maintaining temperature at
0-5°C. Alternatively, use 3-chloropropionyl chloride in a standard Friedel-Crafts acylation
followed by internal alkylation.[1]

o Quench carefully with ice/HCI. Extract with DCM, wash with brine, and dry over MgSOa.[1]

o Purification: Flash chromatography (Hexanes/EtOAc) to isolate the methylated
intermediate.

Step 2: Demethylation to 7-Fluoro-6-hydroxy-indan-1-one

The final step reveals the hydroxyl group using a strong Lewis acid.[1]
» Reagents: Boron Tribromide (BBrs3) (1.0 M in DCM), Anhydrous DCM.[1]
e Procedure:

o Dissolve 7-fluoro-6-methoxy-indan-1-one in anhydrous DCM under Nitrogen atmosphere.
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o Cool the solution to -78°C.
o Add BBrs (3.0 eq) dropwise over 20 minutes.[1]

o Allow the reaction to warm to room temperature and stir for 4-12 hours (monitor by
TLC/LCMS).

o Quench: Cool to 0°C and slowly add Methanol (violent reaction possible) or saturated
NaHCO:s.

o Isolation: Extract with EtOAc. The product may remain in the aqueous phase at high pH;
ensure pH is adjusted to ~4-5 for extraction.[1]

o Purification: Recrystallization from Ethanol/Water or column chromatography.[1]

Synthesis Pathway Diagram[1][3]

1. SOCI2, DCM BBr3, DCM
2. Ethylene, AICI3 -78°C to RT
2-Fluoro-3-methoxy- (Friedel-Crafts Cyclization) > 7-Fluoro-6-methoxy- Demethylation 7-Fluoro-6-hydroxy-
benzoic acid J indan-1-one indan-1-one

Click to download full resolution via product page

Figure 1: Synthetic pathway from substituted benzoic acid to the target indanone via Friedel-
Crafts cyclization and demethylation.[1][2][3][4][5]

Part 3: Structural Analysis & Characterization[1]

Validating the structure of 7-fluoro-6-hydroxy-indan-1-one requires careful interpretation of
NMR data, specifically to distinguish it from the 4,5- or 5,6- isomers.[1]

Key Spectroscopic Signhatures[1][2]
e 1H NMR (DMSO-ds):

o Aromatic Region: Two doublets or a multiplet pattern integrating to 2 protons.[1] The
coupling constants (
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and
) are critical.[1] The proton at C5 (ortho to F) will show a large H-F coupling (~8-10 Hz).[1]

o Aliphatic Region: Two triplets (or multiplets) around & 2.5-3.1 ppm corresponding to the
C2 and C3 methylene protons of the indanone ring.[1]

o Hydroxyl: A broad singlet (exchangeable with D20) typically around 6 9.5-10.5 ppm.[1]

e F NMR:

o A single signal typically in the range of -130 to -145 ppm.[1] The exact shift confirms the
ortho positioning to the carbonyl and hydroxyl groups.[1]

* IR Spectroscopy:
o C=0 Stretch: Strong band at ~1680-1700 cm~?* (characteristic of conjugated ketones).[1]

o O-H Stretch: Broad band at 3200—-3400 cm~1.[1]

Structural Logic Diagram

7-Fluoro-6-hydroxy-

indan-1-one

7-Fluoro Group 6-Hydroxy Group
(Ortho to Carbonyl) (Meta to Carbonyl) ll;}d;ngirle cﬁi((::a(f:fglr(tja
Modulates pKa & Stability Functionalization Handle g y

Click to download full resolution via product page

Figure 2: Functional decomposition of the molecule highlighting key pharmacophoric elements.

[1]

Part 4: Applications in Drug Discovery[1][6]
TEAD Inhibitor Development
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The Hippo signaling pathway is a major target in oncology.[1] Small molecules that bind to the
TEAD transcription factors often require a lipophilic pocket binder.[1] The 7-fluoro-indan-1-one
core mimics the palmitate pocket interactions, while the 6-hydroxy group allows for the

attachment of acrylamide warheads (for covalent inhibition) or polar tails to improve solubility.

[1]

Kinase Inhibition

Indanones are bioisosteres of quinazolinones and other kinase scaffolds.[1] The 7-fluoro
substitution prevents metabolic oxidation at the electron-rich position, extending the half-life (

) of the drug candidate.[1]

Neuroprotective Agents

Derivatives of hydroxy-indanones have shown efficacy in inhibiting Acetylcholinesterase
(AChE) and Monoamine Oxidase B (MAO-B).[1] The fluorine atom enhances blood-brain
barrier (BBB) permeability due to increased lipophilicity without significantly increasing
molecular weight.[1]

Part 5: Handling, Stability & Safety

o Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen). The phenolic hydroxyl
group is susceptible to oxidation over long periods if exposed to air.[1]

o Handling: Wear standard PPE (gloves, lab coat, safety glasses).[1] Avoid inhalation of dust.

[1]
e Reactivity:
o Incompatible with: Strong oxidizing agents, strong bases.[1]

o Stability: Stable under standard laboratory conditions. Avoid prolonged exposure to light.

[1]

e Hazards: Classified as an Irritant (Skin/Eye/Respiratory).[1] Not classified as a PBT
(Persistent, Bioaccumulative, Toxic) substance based on current data.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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